Cas no 76908-48-0 (Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester)

• Product Name: Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
• CAS No: 76908-48-0
• MF: C₁₅H₂₅N₂O₃PS
• MW: 344.409363508224
• CID: 537058
• PubChem ID: 71403408
• Update Time: 2025-04-19

Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
• butyl N'-diethoxyphosphoryl-N-phenylcarbamimidothioate
• Butyl N'-(diethoxyphosphoryl)-N-phenylcarbamimidothioate
• 76908-48-0
• DTXSID50824319

• Inchi： 1S/C15H25N2O3PS/c1-4-7-13-22-15(16-14-11-9-8-10-12-14)17-21(18,19-5-2)20-6-3/h8-12H,4-7,13H2,1-3H3,(H,16,17,18)
• InChI Key： PJQLDEZFTBJCRW-UHFFFAOYSA-N
• SMILES： S(C(=NP(=O)(OCC)OCC)NC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 344.13235083g/mol
• Monoisotopic Mass: 344.13235083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 85.2Ų